Cas no 82375-29-9 (Humantenine)

Humantenine is a naturally occurring alkaloid derived from the plant Gelsemium elegans, known for its complex indole structure. It exhibits notable biological activity, particularly as a negative allosteric modulator of glycine receptors, making it a compound of interest in neuropharmacological research. Humantenine's selective binding properties contribute to its potential in studying receptor modulation and synaptic transmission. Its high purity and well-characterized structure ensure reliability for experimental applications. Researchers value Humantenine for its utility in probing neurological pathways and its role as a reference standard in analytical chemistry. Proper handling is advised due to its bioactive nature.

Humantenine structure

Product Name:Humantenine

CAS No:82375-29-9

MF:C₂₁H₂₆N₂O₃

MW:354.442745685577

CID:724044

PubChem ID:44593672

Update Time:2025-10-12

Humantenine Chemical and Physical Properties

Names and Identifiers

- Humantenine
- [ "" ]
- (3S,3′Z,4′R,4′aS,7′R,9′aS)-3′-Ethylidene-1′,2′,3′,4′,4′a,5′,9′,9′a-octahydro-1-methoxy-1′-methylspiro[3H-indole-3,8′(7′H)-[4,7]methanooxepino[4,3-b]pyridin]-2(1H)-one (ACI)
- Humantenine (ZCI)
- [4′R-(3′Z,4′α,4′aβ,7′α,8′α,9′aβ)]-3′-Ethylidene-1′,2′,3′,4′,4′a,5′,9′,9′a-octahydro-1-methoxy-1′-methylspiro[3H-indole-3,8′(7′H)-[4,7]methanooxepino[4,3-b]pyridin]-2(1H)-one
- Spiro[3H-indole-3,8′(7′H)-[4,7]methanooxepino[4,3-b]pyridin]-2(1H)-one, 3′-ethylidene-1′,2′,3′,4′,4′a,5′,9′,9′a-octahydro-1-methoxy-1′-methyl-, [4′R-(3′Z,4′α,4′aβ,7′α,8′α,9′aβ)]-
- (19Z)-Rhazine
- 19(Z)-Akuammidine
- CHEMBL523399
- AKOS040760452
- DTXSID601318183
- 82375-29-9
- 1ST161134
- (1R,2S,4S,7Z,8R,9S)-7-ethylidene-1'-methoxy-5-methylspiro[11-oxa-5-azatricyclo[6.3.1.04,9]dodecane-2,3'-indole]-2'-one
- HY-N4031
- CS-0024484
- Gelsenidine
- (1R,2S,4S,7Z,8R,9S)-7-ethylidene-1'-methoxy-5-methylspiro(11-oxa-5-azatricyclo(6.3.1.04,9)dodecane-2,3'-indole)-2'-one
- DA-64301
- Inchi： 1S/C21H26N2O3/c1-4-13-11-22(2)18-10-21(19-9-14(13)15(18)12-26-19)16-7-5-6-8-17(16)23(25-3)20(21)24/h4-8,14-15,18-19H,9-12H2,1-3H3/b13-4+/t14-,15-,18-,19+,21-/m0/s1
- InChI Key： SJKRPUOXUNOPOP-YDAOCWKESA-N
- SMILES： O=C1N(OC)C2C=CC=CC=2[C@@]21C[C@@H]1N(C/C(/[C@H]3[C@@H]1CO[C@@H]2C3)=C\C)C

Computed Properties

Exact Mass: 354.19400
Monoisotopic Mass: 354.19434270 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 1
Complexity: 635
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Molecular Weight: 354.4
XLogP3: 1.7
Topological Polar Surface Area: 42Å²

Experimental Properties

Color/Form: Powder
PSA: 42.01000
LogP: 2.52060

Humantenine Security Information

Storage Condition：Store at room temperature, 2-8 ℃ is better

Humantenine Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H88650-5mg	Humantenine	82375-29-9	,HPLC≥95.0%	5mg	¥6400.0	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1747-1 mg	Humantenine	82375-29-9		1mg	￥3233.00	2022-04-26
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